Cas no 95611-88-4 (5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid)

• Product Name: 5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid
• CAS No: 95611-88-4
• MF: C₁₁H₆ClNO₅
• MW: 267.622042179108
• MDL: MFCD00274245
• CID: 799637
• PubChem ID: 688282
• Update Time: 2025-06-29

5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(4-chloro-2-nitrophenyl)-
• 5-(4-Chloro-2-nitrophenyl)-2-furoic acid
• 5-(4-CHLORO-2-NITRO-PHENYL)-FURAN-2-CARBOXYLIC ACID
• 5-(4-chloro-2-nitrophenyl)furan-2-carboxylic acid
• STR05382
• SB61192
• A845351
• DTXSID20350857
• AKOS015894352
• CS-0315351
• 95611-88-4
• FT-0642309
• AKOS000299717
• 5-(4-chloro-2-nitro-phenyl)furan-2-carboxylic Acid
• SCHEMBL2636854
• 5-(4-Chloro-2-nitrophenyl)-2-furancarboxylic acid
• 5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid

• MDL： MFCD00274245
• Inchi： 1S/C11H6ClNO5/c12-6-1-2-7(8(5-6)13(16)17)9-3-4-10(18-9)11(14)15/h1-5H,(H,14,15)
• InChI Key： CLKWMKZOQGSSJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])C1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 266.99300
• Monoisotopic Mass: 266.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.539
• Melting Point: 213-217 °C(lit.)
• Boiling Point: 443.9°C at 760 mmHg
• Flash Point: 222.2°C
• Refractive Index: 1.625
• PSA: 96.26000
• LogP: 3.72960

5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid

Introduction to 5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid (CAS No. 95611-88-4)

5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 95611-88-4, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a fused heterocyclic system with a nitro and chloro substituent on a phenyl ring, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups in its structure makes it a promising candidate for further exploration in drug design and synthesis.

The compound belongs to the class of furan derivatives, which are known for their broad spectrum of biological activities. Specifically, the 4-chloro-2-nitrophenyl moiety introduces unique reactivity that can be exploited in various synthetic pathways. This feature has been particularly intriguing for researchers developing novel therapeutic agents, as it allows for modifications that could enhance binding affinity to biological targets. The carboxylic acid functionality at the 2-position of the furan ring further extends the synthetic possibilities, enabling further derivatization into esters, amides, or other pharmacologically relevant structures.

In recent years, there has been a growing interest in furan-based compounds due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that furan derivatives can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of substituents in 5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid may contribute to its unique biological profile, making it a valuable scaffold for medicinal chemists. The nitro group, while potentially reactive under certain conditions, also serves as a handle for further functionalization through reduction or diazotization reactions.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors. The combination of the chloro and nitro substituents on the phenyl ring can modulate electronic properties, influencing interactions with biological targets such as enzymes or receptors. This tunability has been leveraged in several high-throughput screening campaigns aimed at identifying novel drug candidates. Additionally, the furan ring itself is known to be bioisosteric with pyrrole or thiophene rings, suggesting that 5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid could serve as a precursor for analogs with similar biological activity but potentially improved pharmacokinetic profiles.

The synthetic route to 5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid is also noteworthy. Typically, it involves condensation reactions between appropriately substituted phenols and furan derivatives under acidic or basic conditions. The introduction of the chloro and nitro groups can be achieved through electrophilic aromatic substitution reactions, which are well-established in organic chemistry. These synthetic strategies not only highlight the compound's accessibility but also its versatility as a building block for more complex molecules.

Recent advancements in computational chemistry have further enhanced the utility of 5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid. Molecular modeling studies have been conducted to predict its binding interactions with potential targets, providing insights into how structural modifications might improve its efficacy. These simulations have been particularly useful in guiding experimental efforts, allowing researchers to prioritize which derivatives are most likely to yield fruitful results. Such interdisciplinary approaches are becoming increasingly common in pharmaceutical research, where computational tools complement traditional wet-lab techniques.

The compound's stability under various conditions is another critical factor to consider. Furan derivatives can sometimes exhibit sensitivity to light or moisture, necessitating careful handling during storage and experimentation. However, when properly managed, 5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid remains a reliable starting material for synthetic applications. Its compatibility with a wide range of reagents also makes it suitable for multi-step syntheses without significant degradation concerns.

In conclusion,5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid (CAS No. 95611-88-4) represents an intriguing molecule with potential applications across multiple domains of chemical biology and drug discovery. Its unique structural features—particularly the 4-chloro-2-nitrophenyl substituent—offer numerous opportunities for further exploration and development. As research continues to uncover new therapeutic targets and synthetic methodologies,5-(4-Chloro-2-nitrophenyl)furan-2-carboxylic Acid is poised to play an important role in shaping future advances in medicinal chemistry.